Cas no 54746-07-5 (8-Oxa-3-azabicyclo[3.2.1]octane, 3-(phenylsulfonyl)-)

• Product Name: 8-Oxa-3-azabicyclo[3.2.1]octane, 3-(phenylsulfonyl)-
• CAS No: 54746-07-5
• MF: C₁₂H₁₅NO₃S
• MW: 253.317402124405
• CID: 1593479
• Update Time: 2024-09-13

8-Oxa-3-azabicyclo[3.2.1]octane, 3-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 8-Oxa-3-azabicyclo[3.2.1]octane, 3-(phenylsulfonyl)-

• Inchi： 1S/C12H15NO3S/c14-17(15,12-4-2-1-3-5-12)13-8-10-6-7-11(9-13)16-10/h1-5,10-11H,6-9H2
• InChI Key： YDMYXFYANBUGIT-UHFFFAOYSA-N
• SMILES： C12OC(CC1)CN(S(C1=CC=CC=C1)(=O)=O)C2

Computed Properties

• Exact Mass: 253.07735

Experimental Properties

• Density: 1.317±0.06 g/cm3(Predicted)
• Boiling Point: 407.7±55.0 °C(Predicted)
• PSA: 46.61
• pka: -7.40±0.20(Predicted)